Cas no 1805638-50-9 (Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate
• CAS No: 1805638-50-9
• MF: C₁₃H₁₁ClF₃NO₂S
• MW: 337.745151758194
• CID: 4980330
• Update Time: 2025-07-20

Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H11ClF3NO2S/c1-2-20-11(19)5-8-3-4-9(7-18)10(6-14)12(8)21-13(15,16)17/h3-4H,2,5-6H2,1H3
• InChI Key： QBFLMSKVBURLOA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C=CC(CC(=O)OCC)=C1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate (CAS No. 1805638-50-9)

In the realm of specialty chemicals, Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate (CAS No. 1805638-50-9) stands out as a compound of significant interest due to its unique structural features and versatile applications. This ester derivative, characterized by its chloromethyl, cyano, and trifluoromethylthio functional groups, has garnered attention in pharmaceutical and agrochemical research. Its molecular complexity offers a rich platform for synthesizing bioactive molecules, making it a focal point for scientists exploring novel drug candidates and crop protection agents.

The compound’s trifluoromethylthio moiety is particularly noteworthy, as it enhances lipophilicity and metabolic stability—a property highly sought after in modern medicinal chemistry. Researchers are increasingly investigating this group for its potential to improve the bioavailability of therapeutic compounds. Meanwhile, the cyano group contributes to electrophilic reactivity, enabling diverse chemical transformations. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

From an industrial perspective, Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate is often discussed in the context of high-value intermediates. Its role in constructing complex architectures, such as heterocycles and fluorinated compounds, resonates with the growing demand for custom synthesis and fine chemicals. Companies specializing in contract research and manufacturing (CRAM) frequently highlight its utility in tailored solutions for clients in the life sciences sector.

Recent advancements in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its compatibility with various biological targets, particularly in kinase inhibition and GPCR modulation. Such insights are invaluable for accelerating hit-to-lead optimization, a topic dominating forums on cutting-edge pharmaceuticals. Additionally, its potential applications in agrochemical formulations are being explored, with studies focusing on its efficacy as a precursor for herbicides and fungicides.

Safety and handling of CAS No. 1805638-50-9 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified under stringent regulatory categories, its reactive groups warrant cautious handling—a point underscored in chemical safety databases and material safety data sheets (MSDS). This aligns with the broader industry shift toward responsible chemical management and transparency in supply chains.

In summary, Ethyl 3-chloromethyl-4-cyano-2-(trifluoromethylthio)phenylacetate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to crop science—reflect the compound’s adaptability to evolving scientific and industrial needs. As research continues to uncover new possibilities, this molecule is poised to remain a key player in the specialty chemicals landscape.